Cas no 13146-43-5 (1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-)
13146-43-5 structure
Product Name:1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-
CAS No:13146-43-5
MF:C13H25NO2
MW:227.343104124069
CID:140193
PubChem ID:202711
Update Time:2025-04-19
1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)-
- 2-ethyl-2-methyl-1-morpholin-4-ylhexan-1-one
- BRN 0780554
- 4-(2-Ethyl-2-methylhexanoyl)morpholine
- DTXSID00927208
- SCHEMBL18409015
- 13146-43-5
- Morpholinylamide methyl-ethyl caproique [French]
- 1-Hexanone, 2-ethyl-2-methyl-1-morpholino-
- 2-ETHYL-2-METHYL-1-(MORPHOLIN-4-YL)HEXAN-1-ONE
- Morpholine, 4-(2-ethyl-2-methylhexanoyl)-
- Morpholinylamide methyl-ethyl caproique
-
- Inchi: 1S/C13H25NO2/c1-4-6-7-13(3,5-2)12(15)14-8-10-16-11-9-14/h4-11H2,1-3H3
- InChI Key: AXZANOURTPQIGW-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C(C(C)(CC)CCCC)=O
Computed Properties
- Exact Mass: 227.18865
- Monoisotopic Mass: 227.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.965
- Boiling Point: 344.5°C at 760 mmHg
- Flash Point: 162.2°C
- Refractive Index: 1.466
- PSA: 29.54
1-Hexanone,2-ethyl-2-methyl-1-(4-morpholinyl)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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